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Abstract

Repandiol, a novel diepoxide compound, was first isolated from the edible mushroom Hydnum
repandum and its variety album.[1][2] Its chemical structure has been elucidated as
(2R,3R,8R,9R)-4,6-decadiyne-2,3:8,9-diepoxy-1,10-diol.[1][2] This compound has garnered
significant interest within the scientific community due to its potent cytotoxic activities against
various tumor cell lines.[1][2][3] This technical guide provides a comprehensive overview of the
discovery, origin, chemical properties, and biological activities of Repandiol, with a focus on
presenting available data in a structured format for researchers and drug development
professionals. While the primary literature detailing the initial isolation and characterization is
not readily available in full-text, this guide synthesizes the existing knowledge to provide a
valuable resource.

Discovery and Origin

Repandiol was first reported in 1992 by Takahashi et al. as a new natural product isolated from
the fruiting bodies of the hedgehog mushroom, Hydnum repandum, and Hydnum repandum
var. album.[1][2] These mushrooms are found in various parts of the world and have been used
in traditional medicine.

Chemical Structure and Properties
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The chemical structure of Repandiol was determined through spectroscopic analysis and
confirmed by synthesis.[1][2]

Systematic Name: (2R,3R,8R,9R)-4,6-decadiyne-2,3:8,9-diepoxy-1,10-diol
Molecular Formula: C10H1004
Molecular Weight: 194.18 g/mol

Structure:

HO c =» ¢ —» Cc -» c CH20H

Click to download full resolution via product page
Caption: Chemical Structure of Repandiol.

Biological Activity: Cytotoxicity

Repandiol has demonstrated significant cytotoxic activity against a variety of tumor cell lines.
[1][2][3] One study highlighted its potent effect on colon adenocarcinoma cells.

Juantitati : -

Cell Line ICso (pg/mL)

Colon Adenocarcinoma 0.30

Note: The specific colon adenocarcinoma cell line and the detailed experimental protocol for
this ICso value were not available in the reviewed literature.
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Experimental Protocols (Generalized)

Due to the unavailability of the full-text of the primary discovery paper, detailed, specific
experimental protocols for the isolation, purification, and cytotoxicity assays of Repandiol
cannot be provided. However, this section outlines generalized methodologies commonly used

for such studies.

Isolation and Purification of Natural Products from
Fungi

The general workflow for isolating a compound like Repandiol from a mushroom would
typically involve the following steps:

Mushroom Fruiting Bodies
(Hydnum repandum)

:

Extraction
(e.g., with methanol or ethanol)

:

Solvent Partitioning
(e.g., with ethyl acetate and water)
Column Chromatography
(e.g., Silica Gel)
Further Purification
(e.g., HPLC)

Pure Repandiol

Click to download full resolution via product page
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Caption: Generalized workflow for isolating Repandiol.

Structure Elucidation

The elucidation of a novel chemical structure like Repandiol typically involves a combination of
spectroscopic techniques:

Mass Spectrometry (MS) Infrared (IR) Spectroscopy Nuclear Magnetic Resonance (NMR)
(Determine molecular weight and formula) (Identify functional groups) (*H, °C, COSY, HMBC, NOESY)
9 group (Determine connectivity and stereochemistry)

Proposed Structure

Chemical Synthesis
(Confirmation of structure)
Gonfirmed Structure of RepandioD

Click to download full resolution via product page

Caption: General process for structure elucidation.

Cytotoxicity Assay (MTT Assay)

A common method to determine the cytotoxic activity of a compound is the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The general steps are as follows:
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(Seed tumor cells in a 96-well pIate)

:

Treat cells with varying concentrations of Repandiol

l
Incubate for a specified period (e.g., 48-72 hours)
l
(Add MTT solution to each welD
l
anubate to allow formazan crystal formatiorD
l
(Solubilize formazan crystals)
l
(Measure absorbance at a specific wavelengtrD
l
(Calculate cell viability and ICso value)

Click to download full resolution via product page

Caption: Workflow of a typical MTT cytotoxicity assay.

Potential Signaling Pathways
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The precise signaling pathways affected by Repandiol have not been elucidated in the
available literature. However, diepoxide compounds are known to be reactive molecules that
can interact with various cellular components. Fungal secondary metabolites, in general, can
influence several key signaling pathways in mammalian cells, including those involved in
apoptosis, cell cycle regulation, and stress responses.

Given Repandiol's cytotoxic nature, it is plausible that it may induce apoptosis through either
the intrinsic (mitochondrial) or extrinsic (death receptor) pathways. It could also potentially
interfere with cell cycle progression, leading to cell death.

G\poptosis InductiorD [Cell Cycle ArresD Gxidative Stress)

Click to download full resolution via product page
Caption: Plausible signaling pathways affected by Repandiol.

Future Directions

The potent cytotoxic activity of Repandiol warrants further investigation. Key areas for future
research include:

» Elucidation of the Mechanism of Action: Detailed studies are needed to identify the specific
molecular targets and signaling pathways affected by Repandiol.

 In Vivo Studies: Evaluation of the anti-tumor efficacy of Repandiol in animal models is a
crucial next step.
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o Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of
Repandiol analogs could lead to the development of even more potent and selective
anticancer agents.

o Toxicology Studies: A thorough assessment of the toxicity profile of Repandiol is essential
for any potential therapeutic development.

Conclusion

Repandiol, a diepoxide isolated from Hydnum repandum, represents a promising natural
product with significant cytotoxic properties. While detailed experimental protocols from its
initial discovery are not fully accessible, this guide provides a consolidated overview of the
existing knowledge. The structured presentation of data and generalized experimental
workflows aims to facilitate further research and development of this intriguing compound for
potential therapeutic applications in oncology. The potent activity of Repandiol underscores the
importance of exploring the vast chemical diversity of fungi for novel drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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